![molecular formula C14H10O6S B167642 Benzoic acid, 3,3'-thiobis[6-hydroxy- CAS No. 1820-99-1](/img/structure/B167642.png)
Benzoic acid, 3,3'-thiobis[6-hydroxy-
Overview
Description
Benzoic acid, 3,3’-thiobis[6-hydroxy-] is a chemical compound with the molecular formula C14H10O6S . It is also known by other names such as Chromacid Fast Yellow J .
Molecular Structure Analysis
The molecular structure of Benzoic acid, 3,3’-thiobis[6-hydroxy-] can be represented by the InChI string and the Canonical SMILES string . The InChI string isInChI=1S/C26H18N4O6S.2Na/c31-23-11-5-17 (13-21 (23)25 (33)34)29-27-15-1-7-19 (8-2-15)37-20-9-3-16 (4-10-20)28-30-18-6-12-24 (32)22 (14-18)26 (35)36;;/h1-14,31-32H, (H,33,34) (H,35,36);;/q;2*+1/p-2
. The Canonical SMILES string is C1=CC (=CC=C1N=NC2=CC (=C (C=C2)O)C (=O) [O-])SC3=CC=C (C=C3)N=NC4=CC (=C (C=C4)O)C (=O) [O-]. [Na+]. [Na+]
. Physical And Chemical Properties Analysis
The physical and chemical properties of Benzoic acid, 3,3’-thiobis[6-hydroxy-] include its molecular formula C14H10O6S . Unfortunately, specific details such as melting point, boiling point, and solubility were not found in the retrieved sources.Scientific Research Applications
Biological Properties and Applications
3-Hydroxybenzoic acid exhibits a range of biological properties, including antimicrobial, antimutagenic, antiestrogenic, hypoglycemic, anti-inflammatory, anti-platelet aggregating, nematicidal, antiviral, and antioxidant effects. It's used as a preservative in various products such as drugs, cosmetics, and food and beverages. Certain derivatives of 3-hydroxybenzoic acid can directly act on Hbs molecules, inhibit acetic acid-induced oedema, and are used in the management of sickle cell disease. It also finds applications in the perfumery industry. Novel derivatives of 3-hydroxybenzoic acid have been synthesized and tested for their potential antibacterial activity, indicating their potential in generating potent chemotherapeutic agents for new drug candidates (Satpute, Gangan, & Shastri, 2018).
Biosynthesis and Natural Products
3,5-AHBA, a derivative of hydroxybenzoic acid, serves as a precursor for a vast array of natural products, including ansamycins, saliniketals, and mitomycins. The review comprehensively covers the biosynthesis of AHBA-derived natural products from molecular genetics, chemical, and biochemical perspectives (Kang, Shen, & Bai, 2012).
Benzoic Acid in Plant and Bacterial Biosynthesis
Benzoic acid is a fundamental biosynthetic building block for various benzoyl and benzyl groups in numerous natural products. In plants and bacteria, its biosynthesis involves pathways mirroring fatty acid β‐oxidation. Understanding these pathways is crucial for the comprehension of the biosynthesis of important natural products containing benzoatederived residues (Hertweck, Jarvis, Xiang, Moore, & Oldham, 2001).
Atmospheric Chemistry and Environmental Impacts
The atmospheric chemistry of benzoic acid and its reactions with various radicals (OH, NO3, SO4−) are crucial for understanding its environmental impacts, especially in relation to atmospheric aerosol particles. The kinetic study of these reactions provides insight into the stability of various benzoic acid derivatives and their abundance in the atmosphere, contributing to our understanding of atmospheric chemistry and environmental science (Zhang et al., 2019).
Coordination Polymers and Photophysical Properties
Derivatives of hydroxybenzoic acids, such as 3,5-dihydroxybenzoates, have been used to assemble lanthanide-based coordination polymers. These polymers have been characterized for their crystal structures and photophysical properties, indicating their potential applications in materials science and photonic devices (Sivakumar, Reddy, Cowley, & Butorac, 2011).
Mechanism of Action
Target of Action
This compound is a unique chemical and is provided to early discovery researchers as part of a collection of rare and unique chemicals
Mode of Action
The mode of action of 5,5’-Thiodisalicylic acid is currently unknown due to the lack of comprehensive studies on this compound . It’s important to note that understanding the interaction between a compound and its targets is crucial for predicting its effects and potential therapeutic uses.
Action Environment
The influence of environmental factors on the action, efficacy, and stability of 5,5’-Thiodisalicylic acid is currently unknown . Environmental factors can significantly impact the effectiveness of a compound, and understanding these influences is crucial for optimizing its use.
properties
IUPAC Name |
5-(3-carboxy-4-hydroxyphenyl)sulfanyl-2-hydroxybenzoic acid | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H10O6S/c15-11-3-1-7(5-9(11)13(17)18)21-8-2-4-12(16)10(6-8)14(19)20/h1-6,15-16H,(H,17,18)(H,19,20) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DWMJRSPNFCPIQN-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1SC2=CC(=C(C=C2)O)C(=O)O)C(=O)O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H10O6S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID1061996 | |
Record name | Benzoic acid, 3,3'-thiobis[6-hydroxy- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID1061996 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
306.29 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1820-99-1 | |
Record name | 3,3′-Thiobis[6-hydroxybenzoic acid] | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1820-99-1 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Benzoic acid, 3,3'-thiobis(6-hydroxy- | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0001820991 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Benzoic acid, 3,3'-thiobis[6-hydroxy- | |
Source | EPA Chemicals under the TSCA | |
URL | https://www.epa.gov/chemicals-under-tsca | |
Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
Record name | Benzoic acid, 3,3'-thiobis[6-hydroxy- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID1061996 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 5,5'-THIODISALICYLIC ACID | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Q & A
Q1: What is the key structural feature of 5,5'-Thiodisalicylic acid that makes it interesting for coordination chemistry?
A: 5,5'-Thiodisalicylic acid is a diprotic acid with two carboxyl groups (-COOH) and two hydroxyl groups (-OH) attached to benzene rings, bridged by a sulfur atom. These functional groups can act as electron donors, enabling the molecule to form stable complexes with various metal ions. [, ]
Q2: Which metal ions have been studied in complex formation with 5,5'-Thiodisalicylic acid?
A: Several research papers highlight the formation of complexes between 5,5'-Thiodisalicylic acid and various transition metal ions, including but not limited to Cu(II), Rh(II), Pd(II), Os(IV), Ni(II), and Ti(IV). [, , , , , ]
Q3: What spectroscopic techniques have been used to study the complexes formed with 5,5'-Thiodisalicylic acid?
A: X-ray K-absorption spectroscopy has been employed to investigate the coordination environment and the nature of metal-ligand bonds in Cu(II) complexes with 5,5'-Thiodisalicylic acid. [] Thermal studies have also been conducted on copper(II) complexes with this ligand. []
Q4: How does the structure of the 5,5'-Thiodisalicylic acid complex relate to the observed properties?
A: Research suggests a correlation between the coordination stoichiometry of the metal complex and the edge-width observed in X-ray absorption studies. [] Additionally, the edge-structures observed in these studies can provide insights into the coordination symmetry of the formed complexes. []
Q5: Are there any analytical applications of 5,5'-Thiodisalicylic acid?
A: 5,5'-Thiodisalicylic acid has been investigated as a reagent for the spectrophotometric determination of titanium in plants. [] This application leverages the ability of the compound to form colored complexes with specific metal ions, allowing for their quantification.
Q6: Is there research available on the thermal stability of these metal complexes?
A: Yes, thermal studies have been conducted on copper(II) complexes with 5,5'-Thiodisalicylic acid. [] This research provides valuable insights into the stability of these complexes at different temperatures, which is crucial for understanding their potential applications.
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